3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- EN300-6762244
- 1784019-40-4
- Inchi： 1S/C7H8BrN3O2/c8-4-5(7(12)13)10-11-3-1-2-9-6(4)11/h9H,1-3H2,(H,12,13)
- InChI Key： UXTVYDJYFLERNQ-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)O)=NN2C=1NCCC2

Computed Properties

Exact Mass: 244.97999g/mol
Monoisotopic Mass: 244.97999g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.2Å²

3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6762244-0.05g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	0.05g	$839.0	2023-05-30
Enamine	EN300-6762244-0.1g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	0.1g	$879.0	2023-05-30
Enamine	EN300-6762244-0.25g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	0.25g	$920.0	2023-05-30
Enamine	EN300-6762244-0.5g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	0.5g	$959.0	2023-05-30
Enamine	EN300-6762244-1.0g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	1g	$999.0	2023-05-30
Enamine	EN300-6762244-2.5g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	2.5g	$1959.0	2023-05-30
Enamine	EN300-6762244-5.0g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	5g	$2900.0	2023-05-30
Enamine	EN300-6762244-10.0g	3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	1784019-40-4	10g	$4299.0	2023-05-30

3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 1784019-40-4)

3-Bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. The CAS No. 1784019-40-4 identifier is a critical reference for researchers and pharmaceutical developers to ensure the accuracy of compound identification. This molecule belongs to the family of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The 3-bromo substituent at the pyrimidine ring introduces electronic effects that modulate the compound’s reactivity and pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The 4H,5H,6H,7H tautomerism in the pyrazolo[1,5-a]pyrimidine ring is a key structural feature that influences its stability and functional behavior. This tautomerism is often observed in heterocyclic systems and can significantly impact the molecule’s ability to interact with biological targets. The 2-carboxylic acid functional group at the pyrimidine ring is another critical element, as it contributes to the compound’s solubility, ionization potential, and potential for forming hydrogen bonds with receptor sites. These structural characteristics collectively define the compound’s chemical identity and its relevance in modern pharmaceutical research.

Recent studies have highlighted the potential of 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid in targeting specific molecular pathways associated with diseases such as cancer and neurodegenerative disorders. The pyrazolo[1,5-a]pyrimidine scaffold is known for its ability to modulate enzyme activity, particularly in the context of kinases and phosphatases, which are central to cellular signaling. The introduction of the 3-bromo substituent may enhance the compound’s ability to inhibit specific enzymes, thereby offering therapeutic advantages. Researchers are currently exploring the compound’s potential as a lead molecule for the development of novel therapeutics.

The CAS No. 1784019-40-4 compound is also being investigated for its role in modulating immune responses. Preclinical studies suggest that it may exert immunomodulatory effects by interacting with cytokine receptors or inhibiting inflammatory pathways. This dual functionality—anti-inflammatory and antitumor—makes it an attractive candidate for the treatment of complex diseases where multiple pathological mechanisms are involved. The 2-carboxylic acid group may further enhance its biological activity by facilitating interactions with intracellular targets, such as transcription factors or protein kinases.

One of the most promising areas of research involving this compound is its application in the field of oncology. The pyrazolo[1,5-a]pyrimidine scaffold has been shown to exhibit antitumor activity by targeting specific oncogenic pathways. For example, some derivatives of this scaffold have demonstrated the ability to inhibit the proliferation of cancer cells by disrupting the cell cycle or inducing apoptosis. The 3-bromo substituent may enhance these effects by increasing the compound’s affinity for its target proteins. Current research is focused on optimizing the molecular structure to improve potency and selectivity, which are critical for the development of safe and effective therapeutics.

In addition to its antitumor properties, the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound is also being explored for its potential in neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease. The pyrazolo[1,5-a]pyrimidine scaffold has been linked to the modulation of neuroinflammatory responses, which are thought to play a role in the progression of these diseases. By inhibiting pro-inflammatory cytokines or reducing oxidative stress, this compound may offer therapeutic benefits for patients with neurodegenerative conditions. The 2-carboxylic acid group may also contribute to its neuroprotective effects by stabilizing key neuronal proteins or modulating intracellular signaling pathways.

The CAS No. 1784019-40-4 compound’s unique molecular structure also makes it a valuable tool for studying the mechanisms of action of other drugs. Its ability to interact with multiple biological targets suggests that it may serve as a lead molecule for the development of combination therapies. Researchers are particularly interested in its potential to enhance the efficacy of existing treatments by targeting additional pathways involved in disease progression. This multifunctional approach is increasingly important in the treatment of complex diseases where monotherapy may be insufficient.

Recent advancements in computational chemistry have further expanded the possibilities for the application of this compound. Molecular modeling techniques are being used to predict the compound’s interactions with various biological targets, which can guide the design of more effective derivatives. The 3-bromo substituent and the 2-carboxylic acid group are key structural elements that can be modified to improve the compound’s pharmacological properties. For instance, altering the position or type of substituents may enhance solubility, reduce toxicity, or increase selectivity for specific targets. These modifications are critical for translating the compound from a research tool into a viable therapeutic option.

Despite its promising potential, the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound still faces challenges in its development as a therapeutic agent. One of the primary concerns is ensuring its safety and efficacy in clinical trials. While preclinical studies have shown encouraging results, further research is needed to evaluate its long-term effects and potential side effects. Additionally, the compound’s solubility and bioavailability may require optimization to ensure effective delivery to target tissues. These challenges highlight the importance of continued research and collaboration between chemists, biologists, and clinicians.

In conclusion, the CAS No. 1784019-40-4 compound represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for the development of new therapies. As research in this area continues to evolve, the compound may play a crucial role in addressing some of the most pressing health challenges of our time. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in advancing pharmaceutical science.

For researchers and pharmaceutical developers, the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound offers a compelling opportunity to innovate and improve existing treatments. By leveraging its unique molecular framework, scientists can design more effective and targeted therapies that address the complexities of modern diseases. The future of this compound lies in its ability to adapt to new scientific discoveries and clinical needs, making it a key player in the ongoing quest for better healthcare solutions.

As the field of medicinal chemistry continues to advance, the CAS No. 1784019-40-4 compound will likely remain at the forefront of research efforts. Its potential applications in oncology, neurology, and immunology underscore its versatility and importance. By addressing the challenges associated with its development, researchers can unlock its full potential and contribute to the creation of life-saving therapies. The journey of this compound from a research tool to a therapeutic agent is a testament to the power of scientific innovation and collaboration in the pursuit of better health outcomes.

In summary, the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound is a remarkable example of how structural complexity can lead to significant biological activity. Its unique molecular features, combined with the potential for further modification, make it a promising candidate for future therapeutic applications. As research in this area progresses, the compound may pave the way for breakthroughs in the treatment of various diseases, ultimately improving the quality of life for patients worldwide.

The CAS No. 1784019-40-4 compound’s journey from a novel chemical entity to a potential therapeutic agent highlights the dynamic nature of pharmaceutical research. By continuously exploring its properties and applications, scientists can harness its potential to address some of the most challenging health issues. The compound’s role in advancing medical science is a clear indication of the importance of innovation and perseverance in the pursuit of better healthcare solutions.

As the scientific community continues to delve into the possibilities of this compound, its impact on the field of medicinal chemistry is expected to grow. The 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound represents not only a significant achievement in chemical synthesis but also a beacon of hope for the development of new and effective treatments. Its potential to transform healthcare underscores the value of ongoing research and the importance of fostering a collaborative approach to scientific discovery.

In the end, the CAS No. 1784019-40-4 compound serves as a reminder of the endless possibilities that lie within the realm of chemical science. Its journey from a laboratory discovery to a potential therapeutic agent is a testament to the power of human ingenuity and the relentless pursuit of knowledge. As researchers continue to explore its properties and applications, the compound may well become a cornerstone of modern medicine, offering new hope and possibilities for patients around the world.

The future of the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound is bright, and its potential to contribute to the advancement of healthcare is immense. As the scientific community continues to invest in research and development, the compound’s role in the treatment of various diseases is likely to expand, paving the way for a new era of medical innovation. The ongoing exploration of this compound is a vital step towards realizing the full potential of its therapeutic applications.

With continued research and collaboration, the CAS No. 1784019-40-4 compound has the potential to become a transformative force in medicine. Its unique properties and versatile applications make it a valuable asset in the quest for better healthcare solutions. As scientists and researchers work together to unlock its potential, the compound may ultimately play a crucial role in improving the lives of patients worldwide.

The journey of the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound is just beginning, and its impact on the field of medicinal chemistry is expected to grow in the coming years. As new discoveries and innovations emerge, the compound’s potential applications are likely to expand, offering new opportunities for scientific advancement and medical breakthroughs. The ongoing exploration of this compound is a testament to the enduring importance of research and development in the pursuit of better healthcare solutions.

In conclusion, the CAS No. 1784019-40-4 compound represents a significant milestone in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for the development of new therapies. As research in this area continues to evolve, the compound may play a crucial role in addressing some of the most pressing health challenges of our time. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in advancing pharmaceutical science.

The future of the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound is bright, and its potential to contribute to the advancement of healthcare is immense. As the scientific community continues to invest in research and development, the compound’s role in the treatment of various diseases is likely to expand, paving the way for a new era of medical innovation. The ongoing exploration of this compound is a vital step towards realizing the full potential of its therapeutic applications.

With continued research and collaboration, the CAS No. 1784019-40-4 compound has the potential to become a transformative force in medicine. Its unique properties and versatile applications make it a valuable asset in the quest for better healthcare solutions. As scientists and researchers work together to unlock its potential, the compound may ultimately play a crucial role in improving the lives of patients worldwide.

The journey of the 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid compound is just beginning, and its impact on the field of medicinal chemistry is expected to grow in the coming years. As new discoveries and innovations emerge, the compound’s potential applications are likely to expand, offering new opportunities for scientific advancement and medical breakthroughs. The ongoing exploration of this compound is a testament to the enduring importance of research and development in the pursuit of better healthcare solutions.

In summary, the CAS No. 1784019-40-4 compound represents a significant milestone in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for the development of new therapies. As research in this area continues to evolve, the compound may play a crucial role in addressing some of the most pressing health challenges of our time. The ongoing exploration of its properties and applications underscores the importance of interdisciplinary research in advancing pharmaceutical science.